Cas no 1805420-43-2 (3-Bromo-5-fluoro-4-iodophenol)

• Product Name: 3-Bromo-5-fluoro-4-iodophenol
• CAS No: 1805420-43-2
• MF: C₆H₃BrFIO
• MW: 316.894296884537
• CID: 4977118
• Update Time: 2025-11-01

3-Bromo-5-fluoro-4-iodophenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-iodophenol

• Inchi： 1S/C6H3BrFIO/c7-4-1-3(10)2-5(8)6(4)9/h1-2,10H
• InChI Key： JLLNLQFHKGNSEL-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1Br)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-fluoro-4-iodophenol

Professional Introduction to 3-Bromo-5-fluoro-4-iodophenol (CAS No. 1805420-43-2)

3-Bromo-5-fluoro-4-iodophenol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and chemical properties. This compound, identified by its CAS number CAS No. 1805420-43-2, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both bromo and fluoro substituents along with an iodine atom, makes it a valuable building block for the development of novel therapeutic agents.

The significance of 3-Bromo-5-fluoro-4-iodophenol lies in its potential applications across multiple domains of chemical biology. The presence of halogen atoms, particularly bromine and fluorine, enhances its reactivity and allows for further functionalization through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks that mimic natural products and are often employed in drug discovery programs.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural motifs present in 3-Bromo-5-fluoro-4-iodophenol make it an attractive candidate for designing molecules that interact with biological targets such as enzymes and receptors. For instance, the compound has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The role of fluorine substituents in medicinal chemistry cannot be overstated. Fluorinated aromatic compounds often exhibit improved metabolic stability, better pharmacokinetic profiles, and enhanced binding affinity to biological targets. The incorporation of a fluorine atom at the 5-position in 3-Bromo-5-fluoro-4-iodophenol contributes to these advantageous properties, making it a preferred choice for medicinal chemists aiming to develop next-generation therapeutics.

Moreover, the bromine atom in this compound provides another handle for further chemical manipulation. It can be readily exchanged or modified using palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse functional groups at different positions on the aromatic ring. This flexibility is particularly useful in generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development.

Recent advancements in synthetic methodologies have further highlighted the utility of 3-Bromo-5-fluoro-4-iodophenol. For example, transition-metal-catalyzed reactions have enabled the efficient construction of complex heterocyclic systems from simpler precursors. The iodine atom in this compound serves as an excellent leaving group in nucleophilic substitution reactions, facilitating the introduction of nitrogen-containing heterocycles, which are prevalent in many bioactive molecules.

The pharmaceutical industry has also shown interest in leveraging the unique properties of 3-Bromo-5-fluoro-4-iodophenol for developing antiviral and antibacterial agents. The structural features of this compound allow it to interact with viral proteases and enzymes involved in bacterial metabolism, making it a promising scaffold for designing novel antimicrobial drugs.

In conclusion, 3-Bromo-5-fluoro-4-iodophenol (CAS No. 1805420-43-2) represents a significant advancement in the realm of pharmaceutical chemistry. Its versatile reactivity and structural features make it an indispensable tool for synthetic chemists working on drug discovery and development. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving innovation across multiple disciplines within chemical biology.